Cas no 89567-03-3 (5-(chloromethyl)-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7),5-trien-3-one)

5-(chloromethyl)-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7),5-trien-3-one structure
89567-03-3 structure
Product Name:5-(chloromethyl)-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7),5-trien-3-one
CAS No:89567-03-3
MF:C11H11ClN2OS
MW:254.735840082169
MDL:MFCD00782891
CID:722527
PubChem ID:146058
Update Time:2025-04-19

5-(chloromethyl)-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7),5-trien-3-one Chemical and Physical Properties

Names and Identifiers

    • [1]Benzothieno[2,3-d]pyrimidin-4(1H)-one,2-(chloromethyl)-5,6,7,8-tetrahydro-
    • 2-(chloromethyl)-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-4-one
    • 2-CHLOROMETHYL-5,6,7,8-TETRAHYDRO-3H-BENZO[4,5]THIENO[2,3-D]PYRIMIDIN-4-ONE
    • 3-d)pyrimidin-4(1h)-one,5,6,7,8-tetrahydro-2-(chloromethyl)-(1)benzothieno(
    • 5-(chloromethyl)-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7),5-trien-3-one
    • SR-01000320682
    • 2-(Chloromethyl)-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4(1H)-one
    • F3277-0674
    • LM-1554
    • 2-(chloromethyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
    • AKOS000115692
    • 5-(chloromethyl)-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),5-trien-3-one
    • Methyl3-(6-bromopyridin-2-yl)-2-(tert-butoxycarbonyl)propanoate
    • EN300-01894
    • PD160207
    • SR-01000320682-1
    • CHEMBL4303207
    • 89567-03-3
    • AKOS005256523
    • (1)Benzothieno(2,3-d)pyrimidin-4(1H)-one, 5,6,7,8-tetrahydro-2-(chloromethyl)-
    • NCGC00249738-01
    • IDI1_007533
    • AG-690/12892418
    • MFCD11108140
    • 2-Chloromethyl-5,6,7,8-tetrahydrobenzo(b)thieno(2,3-d)pyrimidin-4(3H)-one
    • 5,6,7,8-Tetrahydro-2-(chloromethyl)-(1)benzothieno(2,3-d)pyrimidin-4(1H)-one
    • Z55164275
    • 5-(Chloromethyl)-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5-tetraen-3-ol
    • 5-(chloromethyl)-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-3-one
    • HMS1408A18
    • SCHEMBL6212742
    • MFCD00782891
    • DTXSID90237782
    • TQ0125
    • Enamine_004946
    • BRN 3551590
    • BS-25781
    • MDL： MFCD00782891
    • Inchi： 1S/C11H11ClN2OS/c12-5-8-13-10(15)9-6-3-1-2-4-7(6)16-11(9)14-8/h1-5H2,(H,13,14,15)
    • InChI Key： GDHMBNWVLWMONW-UHFFFAOYSA-N
    • SMILES： ClCC1=NC2=C(C(N1)=O)C1=C(CCCC1)S2

Computed Properties

  • Exact Mass: 254.0280618g/mol
  • Monoisotopic Mass: 254.0280618g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 69.7Ų

5-(chloromethyl)-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7),5-trien-3-one Pricemore >>

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5-(chloromethyl)-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7),5-trien-3-one Suppliers

Amadis Chemical Company Limited
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(CAS:89567-03-3)5-(chloromethyl)-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7),5-trien-3-one
Order Number:A1093482
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:09
Price ($):758.0
Email:sales@amadischem.com

5-(chloromethyl)-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7),5-trien-3-one Related Literature

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89567-03-3 (5-(chloromethyl)-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7),5-trien-3-one) Related Products

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Amadis Chemical Company Limited
(CAS:89567-03-3)5-(chloromethyl)-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7),5-trien-3-one
A1093482
Purity:99%
Quantity:10g
Price ($):758.0
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